Cas no 1446715-41-8 (N-(1H-Benzimidazol-2-ylmethyl)-2-(4-morpholinyl)-9-(3-thiophenyl)-6-purinamine)

• Product Name: N-(1H-Benzimidazol-2-ylmethyl)-2-(4-morpholinyl)-9-(3-thiophenyl)-6-purinamine
• CAS No: 1446715-41-8
• MF: C₂₁H₂₀N₈OS
• MW: 432.501501083374
• CID: 4767737
• Update Time: 2023-08-16

N-(1H-Benzimidazol-2-ylmethyl)-2-(4-morpholinyl)-9-(3-thiophenyl)-6-purinamine Chemical and Physical Properties

Names and Identifiers

• N-(1H-benzimidazol-2-ylmethyl)-2-(4-morpholinyl)-9-(3-thiophenyl)-6-purinamine
• MLS003128610
• SMR001836665
• Q27164678
• N-((1H-benzo[d]imidazol-2-yl)methyl)-2-morpholino-9-(thiophen-3-yl)-9H-purin-6-amine
• N-(1H-Benzimidazol-2-ylmethyl)-2-(4-morpholinyl)-9-(3-thiophenyl)-6-purinamine

• Inchi： 1S/C21H20N8OS/c1-2-4-16-15(3-1)24-17(25-16)11-22-19-18-20(29(13-23-18)14-5-10-31-12-14)27-21(26-19)28-6-8-30-9-7-28/h1-5,10,12-13H,6-9,11H2,(H,24,25)(H,22,26,27)
• InChI Key： NIFSAJKTGRRAOJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)N1C=NC2C(NCC3=NC4C=CC=CC=4N3)=NC(=NC1=2)N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 610
• XLogP3: 2.9
• Topological Polar Surface Area: 125